molecular formula C10H6Cl3NS B8759976 4-(Chloromethyl)-2-(3,4-dichlorophenyl)-1,3-thiazole CAS No. 89873-42-7

4-(Chloromethyl)-2-(3,4-dichlorophenyl)-1,3-thiazole

Cat. No.: B8759976
CAS No.: 89873-42-7
M. Wt: 278.6 g/mol
InChI Key: ITDVLYBNNYRMRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Chloromethyl)-2-(3,4-dichlorophenyl)-1,3-thiazole is a useful research compound. Its molecular formula is C10H6Cl3NS and its molecular weight is 278.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89873-42-7

Molecular Formula

C10H6Cl3NS

Molecular Weight

278.6 g/mol

IUPAC Name

4-(chloromethyl)-2-(3,4-dichlorophenyl)-1,3-thiazole

InChI

InChI=1S/C10H6Cl3NS/c11-4-7-5-15-10(14-7)6-1-2-8(12)9(13)3-6/h1-3,5H,4H2

InChI Key

ITDVLYBNNYRMRH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C2=NC(=CS2)CCl)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3,4-dichlorothiobenzamide (8.24 g., 0.04 mol), 1,3-dichloroacetone (5.1 g., 0.04 mol) in acetone (150 ml) was stirred at room temperature overnight. After evaporation of the acetone under reduced pressure, the residue was dissolved in methanol (150 ml) and the solution refluxed 11/2 hours. After cooling and removal of the methanol, the residue was slurried with a small quantity of methanol. The solids which formed after filtration showed m.p. 93°-96° C. (6.05 g.).
Quantity
8.24 g
Type
reactant
Reaction Step One
Quantity
5.1 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.